Cas no 313666-15-8 (1H-Indole-6-methanol,2,3-dihydro-4-methyl-1-[(4-methylphenyl)sulfonyl]-)
313666-15-8 structure
Product Name:1H-Indole-6-methanol,2,3-dihydro-4-methyl-1-[(4-methylphenyl)sulfonyl]-
CAS No:313666-15-8
MF:C17H19NO3S
MW:317.402663469315
CID:1447078
Update Time:2024-08-25
1H-Indole-6-methanol,2,3-dihydro-4-methyl-1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-6-methanol,2,3-dihydro-4-methyl-1-[(4-methylphenyl)sulfonyl]-
- 1H-Indole-6-methanol, 2,3-dihydro-4-methyl-1-[(4-methylphenyl)sulfonyl]-
-
- Inchi: 1S/C17H19NO3S/c1-12-3-5-15(6-4-12)22(20,21)18-8-7-16-13(2)9-14(11-19)10-17(16)18/h3-6,9-10,19H,7-8,11H2,1-2H3
- InChI Key: BDUZPYIMWRIYEO-UHFFFAOYSA-N
- SMILES: N1(S(C2=CC=C(C)C=C2)(=O)=O)C2=C(C(C)=CC(CO)=C2)CC1
Computed Properties
- Exact Mass: 317.10867
Experimental Properties
- Density: 1.305±0.06 g/cm3(Predicted)
- Boiling Point: 533.0±60.0 °C(Predicted)
- PSA: 57.61
- pka: 14.42±0.10(Predicted)
1H-Indole-6-methanol,2,3-dihydro-4-methyl-1-[(4-methylphenyl)sulfonyl]- Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
313666-15-8 (1H-Indole-6-methanol,2,3-dihydro-4-methyl-1-[(4-methylphenyl)sulfonyl]-) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk